Cas no 97399-93-4 (Methyl (2S)-4-(1H-indol-3-yl)-2-methylbutanoate)

• Product Name: Methyl (2S)-4-(1H-indol-3-yl)-2-methylbutanoate
• CAS No: 97399-93-4
• Molecular Formula: C₁₄H₁₇NO₂
• Molecular Weight: 231.290283918381
• CID: 808822
• PubChem ID: 14166401

Methyl (2S)-4-(1H-indol-3-yl)-2-methylbutanoate Properties

Names and Identifiers

• 1H-Indole-3-butanoic acid,R-methyl-,methyl ester,(RR)-
• Methyl (2R)-4-(1H-indol-3-yl)-2-methylbutanoate
• paniculidine A
• Methyl (2S)-4-(1H-indol-3-yl)-2-methylbutanoate
• 1H-Indole-3-butanoic acid, α-methyl-, methyl ester, (R)- (ZCI)
• Methyl (αR)-α-methyl-1H-indole-3-butanoate (ACI)
• (-)-Methyl 2-methyl-4-(indol-3-yl)butyrate
• 97399-93-4
• Methyl (R)-4-(1H-indol-3-yl)-2-methylbutanoate
• Methyl (2r)-4-(1h-indol-3-yl)-2-methylbutanoate
• 1H-Indole-3-butanoic acid, -methyl-, methyl ester, (R)-; (-)-Methyl 2-methyl-4-(indol-3-yl)butyrate
• AKOS032962149
• FS-9212
• methyl 4-(1H-indol-3-yl)-2-methylbutanoate
• 1H-Indole-3-butanoic acid, alpha-methyl-, methyl ester, (R)-; (-)-Methyl 2-methyl-4-(indol-3-yl)butyrate
• 1H-Indole-3-butanoic acid, a-methyl-, methyl ester, (aR)-
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• InChIKey： OSINFMIOMWBGDS-SNVBAGLBSA-N
• Inchi： 1S/C14H17NO2/c1-10(14(16)17-2)7-8-11-9-15-13-6-4-3-5-12(11)13/h3-6,9-10,15H,7-8H2,1-2H3/t10-/m1/s1
• SMILES： C(C1=CNC2C=CC=CC1=2)C[C@@H](C)C(=O)OC

Computed Properties

• Exact Mass: 231.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 231.125928785g/mol
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1

Experimental Properties

• LogP: 2.90960
• PSA: 42.09000
• Color/Form: Oil